Cas no 13678-68-7 (2-Furfurylthiol Acetate)

• Product Name: 2-Furfurylthiol Acetate
• CAS No: 13678-68-7
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD00010083
• CID: 49406
• Update Time: 2026-05-14

2-Furfurylthiol Acetate Chemical and Physical Properties

Names and Identifiers

• Furfuryl thioacetate
• Ethanethioic acid, S-(2-furanylmethyl) ester
• S-Furfuryl thioacetate
• 2-Furfurylthiol Acetate
• S-(furan-2-ylmethyl) ethanethioate
• Thioacetic Acid S-Furfuryl Ester
• FEMA 3162
• Furfuryl tioacetate
• Furfurylthiol acetate
• S-FURFURYL ACETOTHIOATE
• S-furfuryl ethanethioate
• S-AcetylfurfurylMercaptan
• Ethanethioic acid S-(2-furanylmethyl) ester
• FURFURYL THIOACETATE 98+%

• MDL： MFCD00010083
• Inchi： 1S/C7H8O2S/c1-6(10)9-5-7-3-2-4-8-7/h2-4H,5H2,1H3
• InChI Key： LQOUTUIIYXYBQW-UHFFFAOYSA-N
• SMILES： CC(=O)SCC1=CC=CO1

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Color/Form: Colorless or light brown liquid
• Density: 1.171 g/mL at 25 °C(lit.)
• Boiling Point: 90-92 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.526(lit.)
• PSA: 55.51000
• LogP: 2.05930
• FEMA: 3162
• Solubility: Unable or difficult to mix

2-Furfurylthiol Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：9
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Furfurylthiol Acetate

Professional Introduction to 2-Furfurylthiol Acetate (CAS No. 13678-68-7)

2-Furfurylthiol Acetate, with the chemical formula C₇H₈O₂S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 13678-68-7, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile reactivity and potential applications in synthesizing complex molecules, particularly in medicinal chemistry and material science.

The structure of 2-Furfurylthiol Acetate consists of a furfuryl group linked to a thiol moiety, which is further esterified with acetic acid. This unique arrangement imparts distinct chemical properties that make it valuable in various synthetic pathways. The furfuryl ring, characterized by its aromaticity and electron-rich nature, facilitates nucleophilic substitution reactions, while the thiol group can participate in disulfide bond formation and metal coordination, making it a versatile intermediate.

In recent years, 2-Furfurylthiol Acetate has been explored for its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential pharmaceutical applications. For instance, studies have demonstrated its utility in constructing thiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties. The ability to modify the furfurylthiol scaffold allows for the creation of structurally diverse compounds, enabling fine-tuning of biological activity.

The compound's significance extends beyond pharmaceuticals into material science. Its thiol group can engage in covalent bonding with various substrates, making it a candidate for surface modification and functionalization of materials. This property is particularly relevant in developing smart materials that respond to environmental stimuli, such as pH changes or metal ions. Recent advancements in polymer chemistry have seen 2-Furfurylthiol Acetate used to create polymers with enhanced thermal stability and mechanical strength.

From a synthetic chemistry perspective, 2-Furfurylthiol Acetate serves as a key intermediate in multi-step reactions. Its compatibility with palladium-catalyzed cross-coupling reactions has enabled the construction of complex carbon-carbon bonds, which are essential in drug molecule synthesis. Additionally, its role in thiol-ene click chemistry has been investigated for rapid and efficient bond formation under mild conditions. These attributes make it a valuable building block in both academic research and industrial-scale synthesis.

The pharmacological potential of derivatives of 2-Furfurylthiol Acetate has been a focal point of recent studies. Researchers have synthesized analogs with modified side chains to evaluate their efficacy against various diseases. Notably, some derivatives have shown promise as kinase inhibitors, which are critical targets in cancer therapy. The thiol group's ability to interact with biological targets has been exploited to design molecules that modulate enzyme activity or receptor binding. Such discoveries underscore the importance of 2-Furfurylthiol Acetate as a precursor in drug discovery pipelines.

In industrial applications, 2-Furfurylthiol Acetate is valued for its role in fine chemical synthesis. Its use as an intermediate in producing fragrances and flavoring agents highlights its versatility beyond life sciences. The compound's stability under various reaction conditions makes it suitable for large-scale production processes without significant degradation. This reliability ensures consistent quality control and batch-to-batch reproducibility, which are crucial factors in commercial manufacturing.

The environmental impact of using 2-Furfurylthiol Acetate has also been considered in recent research efforts. Studies have focused on developing greener synthetic routes that minimize waste generation and hazardous byproducts. Advances in catalytic processes have enabled more efficient conversions using this compound, reducing the need for harsh reagents or high temperatures. Such innovations align with global sustainability goals and promote eco-friendly chemical practices.

Future directions for research on 2-Furfurylthiol Acetate include exploring its applications in nanotechnology and biomedicine. The compound's ability to form stable complexes with metal ions has implications for drug delivery systems, where it could serve as a carrier for therapeutic agents targeting specific tissues or organs. Additionally, its potential use in designing supramolecular structures has sparked interest among materials scientists seeking novel functional materials.

In summary, 2-Furfurylthiol Acetate (CAS No. 13678-68-7) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced material engineering. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation and progress in both academic and industrial settings.